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Compound of Interest

Compound Name: 6-Chloronaphthalen-2-amine

CAS No.: 23417-61-0

Cat. No.: B1618176

Get Quote

Part 1: The Definitive Protocol for Crystal
Structure Determination
The elucidation of a novel crystal structure is a meticulous process that bridges chemistry and

physics. The following protocol for single-crystal X-ray diffraction is presented to guide

researchers in obtaining high-quality, publishable crystallographic data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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